Cas no 135822-91-2 (4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide)

• Product Name: 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide
• CAS No: 135822-91-2
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 6483762
• PubChem ID: 9585524
• Update Time: 2025-05-22

4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide
• (E)-4-methyl-N-(pyridin-3-ylmethylene)benzenesulfonamide
• (NE)-4-methyl-N-(pyridin-3-ylmethylidene)benzenesulfonamide
• 4-methyl-N-[(1E)-(pyridin-3-yl)methylidene]benzene-1-sulfonamide
• HMS1579G01
• AB00078361-01
• 135822-91-2
• SCHEMBL11887686
• AKOS000520123
• F1065-0013
• 4-methyl-N-[(E)-pyridin-3-ylmethylidene]benzenesulfonamide
• STL257595

• Inchi： 1S/C13H12N2O2S/c1-11-4-6-13(7-5-11)18(16,17)15-10-12-3-2-8-14-9-12/h2-10H,1H3/b15-10+
• InChI Key： PGMFSJGQUNJRKW-XNTDXEJSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C/C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide

Recent Advances in the Study of 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide (CAS: 135822-91-2)

In recent years, the compound 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide (CAS: 135822-91-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its pyridine and sulfonamide moieties, contribute to its bioactivity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide on carbonic anhydrase isoforms. The researchers employed a combination of molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition against carbonic anhydrase IX, a well-known target for anticancer therapies. The study reported an IC50 value of 12.3 nM, highlighting its potent inhibitory activity. These findings suggest that this compound could serve as a lead structure for the development of novel anticancer agents targeting hypoxic tumor microenvironments.

Another significant advancement was reported in a 2023 study focusing on the anti-inflammatory properties of 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide. The research team investigated its effects on NF-κB signaling pathways in macrophage cells. Results indicated that the compound effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, at concentrations as low as 5 μM. Mechanistic studies revealed that the compound interferes with the phosphorylation of IκBα, thereby preventing nuclear translocation of NF-κB. These insights open new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

In addition to its therapeutic potential, recent synthetic chemistry research has focused on optimizing the production of 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide. A novel catalytic system using palladium nanoparticles supported on graphene oxide was reported to enhance the yield of the target compound to 92% with excellent purity. This methodological improvement addresses previous challenges in large-scale synthesis and paves the way for more efficient production of this compound for both research and potential clinical applications.

Pharmacokinetic studies have also made progress in understanding the behavior of this compound in biological systems. A 2024 publication in Drug Metabolism and Disposition presented data showing favorable oral bioavailability (78%) and a half-life of 6.2 hours in rodent models. The compound demonstrated good tissue penetration, particularly in liver and kidney tissues, while maintaining low plasma protein binding (35%). These characteristics suggest that 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide possesses drug-like properties worthy of further preclinical development.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives of this core structure. Preliminary results indicate that modifications at the pyridine ring can significantly alter target specificity, while changes to the sulfonamide group affect potency. These ongoing investigations aim to optimize the pharmacological profile of this compound class for specific therapeutic indications, including oncology, inflammation, and possibly neurodegenerative disorders.

In conclusion, the growing body of research on 4-methyl-N-(1E)-(pyridin-3-yl)methylidenebenzene-1-sulfonamide (CAS: 135822-91-2) demonstrates its multifaceted potential in drug discovery. From its promising biological activities to improved synthetic methods and favorable pharmacokinetic properties, this compound continues to attract attention as a valuable scaffold for medicinal chemistry. Future studies will likely focus on advancing lead compounds through preclinical development and exploring additional therapeutic applications of this interesting chemical entity.